1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine

• IUPAC Name: [4-[1-[(5-chlorothiophen-2-yl)methyl]piperidin-4-yl]oxyphenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H25ClN2O2S/c22-20-8-7-19(27-20)15-23-13-9-18(10-14-23)26-17-5-3-16(4-6-17)21(25)24-11-1-2-12-24/h3-8,18H,1-2,9-15H2
• InChI Key: JVZDVCFDVRKMDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)OC3CCN(CC3)CC4=CC=C(S4)Cl
• Molecular Formula: C21H25ClN2O2S
• Molecular Weight: 405.0 g/mol

Description

1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine, also known as TTT-3002, is a novel compound that has gained attention for its potential therapeutic applications. It belongs to the class of piperidine compounds and has been found to exhibit promising pharmacological properties.

Mechanism of Action

1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine exerts its pharmacological effects by modulating the activity of various molecular targets, including the cannabinoid receptors, TRPV1 receptors, and PPARγ receptors. It has also been found to inhibit the activity of various enzymes, such as COX-2 and 5-LOX, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been found to induce apoptosis in cancer cells by activating various apoptotic pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine is its high potency and selectivity for its molecular targets. This makes it a useful tool for studying the role of these targets in various biological processes. However, its complex synthesis method and limited availability may pose challenges for its use in large-scale experiments.

Future Directions

There are several future directions for the study of 1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine. One potential area of research is the development of more efficient synthesis methods to increase its availability and reduce its cost. Another area of research is the exploration of its potential use in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease. Additionally, its potential use as a therapeutic agent for various types of cancer warrants further investigation.

Synthesis Methods

1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine can be synthesized using a multi-step process that involves the reaction of 5-chloro-2-thiophenecarboxaldehyde with piperidine, followed by the condensation of the resulting product with 4-(1-pyrrolidinylcarbonyl)phenyl magnesium bromide. The final step involves the reaction of the intermediate product with 4-chlorophenoxyacetic acid.

Scientific Research Applications

1-[(5-chloro-2-thienyl)methyl]-4-[4-(1-pyrrolidinylcarbonyl)phenoxy]piperidine has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-cancer properties. Its potential use in the treatment of neurological disorders, such as Alzheimer's and Parkinson's disease, has also been explored.